5-bromo-N-[3-(2-oxopyrrolidin-1-yl)phenyl]furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[3-(2-oxopyrrolidin-1-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C15H13BrN2O3/c16-13-7-6-12(21-13)15(20)17-10-3-1-4-11(9-10)18-8-2-5-14(18)19/h1,3-4,6-7,9H,2,5,8H2,(H,17,20)
• InChI Key: KDFVEIMVCAVNBW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=CC(=C2)NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C15H13BrN2O3
• Molecular Weight: 349.18 g/mol

Description

The compound “5-bromo-N-[3-(2-oxopyrrolidin-1-yl)phenyl]furan-2-carboxamide” is a complex organic molecule that contains several functional groups. It has a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. It also contains a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen atom. The compound also has a bromine atom and an amide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolidine ring would likely contribute to the three-dimensionality of the molecule. The presence of the bromine atom, which is a heavy atom, could also influence the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom could increase its molecular weight and potentially its boiling and melting points.

Scientific Research Applications

Anticancer Activity

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Future Directions

The future directions for research on this compound would likely depend on its intended use. If it shows promise as a drug, for example, further studies could be conducted to optimize its structure, improve its synthesis, and investigate its mechanism of action.